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Compound of Interest

Compound Name: Sulfaclozine sodium

Cat. No.: B1498937

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of sulfaclozine sodium monohydrate, a sulfonamide antibacterial agent. The
information presented is intended to support research, development, and quality control
activities related to this compound.

Chemical Identity and Structure

Sulfaclozine sodium monohydrate is the hydrated sodium salt of sulfaclozine. It is essential to
distinguish between the different forms of sulfaclozine, as their molecular weights and CAS
numbers differ.

o Sulfaclozine (Anhydrous Free Amine):
o CAS Number: 102-65-8[1][2]
o Molecular Formula: C10HoCIN4O2S[1]
o Molecular Weight: 284.72 g/mol [1]

o Sulfaclozine Sodium (Anhydrous):
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o CAS Number: 23307-72-4[3]
o Molecular Formula: C10HsCINaNaO2S[4]
o Molecular Weight: 306.7 g/mol
o Sulfaclozine Sodium Monohydrate:
o CAS Number: 1392129-96-2[3][5][6][71[8][°]
o Molecular Formula: C10HsCIN4aNaO2S-H20[5][6]
o Molecular Weight: 324.72 g/mol [5][6][7][8][10]

Synonyms: Sodium sulfachloropyrazine monohydrate, N-(5-Chloro-3-pyrazine)-4-
aminobenzenesulfonamido sodium monohydrate.[11]

Physicochemical Properties

The physicochemical properties of sulfaclozine sodium monohydrate are summarized in the
table below. These parameters are critical for formulation development, analytical method
development, and understanding the compound's behavior in biological systems.
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Property Value References

White to off-white or pale
Appearance _ , [61071e111]
yellow crystalline powder/solid.

Odor Odorless [11]
] ] Decomposes above 300°C;
Melting Point [71[11]
280-286 °C

Freely soluble in water; slightly
Solubility soluble in ethanol and [71[11]
methanol; insoluble in acetone.

Purity >98.5% (HPLC), =98% (TLC) [O][11]
Water Content <0.5% (Karl Fischer), <6.5% [O1[11]
Density Approximately 1.42 g/cm3 [11]

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Sulfaclozine, like other sulfonamides, exerts its antimicrobial effect by acting as a competitive
antagonist of para-aminobenzoic acid (PABA).[5] Bacteria, unlike mammals, cannot utilize pre-
formed folic acid and must synthesize it de novo. Folic acid is an essential precursor for the
synthesis of nucleic acids and some amino acids. By inhibiting the enzyme dihydropteroate
synthase, sulfaclozine blocks the incorporation of PABA into dihydropteroic acid, a crucial step
in the folic acid synthesis pathway. This ultimately leads to a depletion of essential metabolites
and the inhibition of bacterial growth and replication.

p-Aminobenzoic Acid (PABA)

,,,,,,,,,,,,,,,,,,,,,,, Dihydropteroate Synthase

Purines, Thymidine, etc.
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Inhibition of the bacterial folic acid synthesis pathway by sulfaclozine.

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible data. The
following sections outline representative methodologies for determining key physicochemical
properties of sulfaclozine sodium monohydrate.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)

This method provides a means to determine the purity of sulfaclozine sodium monohydrate
and to detect the presence of any related substances.
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Sample and Standard Preparation

Prepare standard solution of known concentration Prepare sample solution from the test article

4 HPLC vAnalysis )

Inject solutions onto the HPLC system  |«&

'

Chromatographic separation on a C18 column

'

Detect peaks using a UV detector
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Y

Integrate peak areas of the chromatograms

Y

Calculate purity based on the area of the main peak relative to the total area

2 /)

Click to download full resolution via product page
Workflow for the determination of purity by HPLC.
Instrumentation:
e High-Performance Liquid Chromatograph with a UV detector.

e C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).
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o Data acquisition and processing software.

Reagents and Materials:

Sulfaclozine sodium monohydrate reference standard.

Acetonitrile (HPLC grade).

Methanol (HPLC grade).

Purified water (HPLC grade).

Buffer solution (e.g., phosphate buffer).
Chromatographic Conditions (Representative):

» Mobile Phase: A suitable mixture of buffer and organic solvent (e.g., acetonitrile/phosphate
buffer). The exact ratio should be optimized to achieve good separation.

» Flow Rate: Typically 1.0 mL/min.
e Column Temperature: Ambient or controlled (e.g., 30 °C).

o Detection Wavelength: 254 nm or another appropriate wavelength based on the UV
spectrum of sulfaclozine.

e Injection Volume: 10-20 pL.
Procedure:

o Standard Solution Preparation: Accurately weigh a quantity of the sulfaclozine sodium
monohydrate reference standard and dissolve it in a suitable solvent (e.g., methanol or a
mixture of water and methanol) to obtain a solution of known concentration.

o Sample Solution Preparation: Prepare a sample solution of the test article in the same
manner as the standard solution.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/product/b1498937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Calculation: Calculate the purity of the sample by comparing the peak area of sulfaclozine in
the sample chromatogram to the total area of all peaks, or by external standard quantitation
against the reference standard.

Determination of Water Content by Karl Fischer Titration

The Karl Fischer titration is a specific and accurate method for the determination of water
content.
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Instrument Setup and Standardization

Prepare the Karl Fischer titrator and titrant

'

Standardize the titrant with a known water standard

- /

Sample Analysis

Accurately weigh and add the sample to the titration vessel

'

Titrate the sample with the Karl Fischer reagent to the endpoint

- /

Result C;lculation

Record the volume of titrant consumed

'

Calculate the water content based on the titrant volume and its titer

G /

Click to download full resolution via product page
Workflow for water content determination by Karl Fischer titration.
Instrumentation:
o Karl Fischer titrator (volumetric or coulometric).

» Analytical balance.
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Reagents and Materials:

o Karl Fischer reagent (titrant).

e Anhydrous methanol or other suitable solvent.

» Water standard for titer determination (e.g., sodium tartrate dihydrate).[12]
Procedure:

 Titrant Standardization: Determine the water equivalent of the Karl Fischer reagent by
titrating a known mass of a water standard.

o Sample Analysis: Add a suitable solvent to the titration vessel and pre-titrate to a stable
endpoint to remove any residual water. Accurately weigh and add the sulfaclozine sodium
monohydrate sample to the vessel. Titrate with the standardized Karl Fischer reagent to the
endpoint.[13]

o Calculation: Calculate the percentage of water in the sample based on the volume of titrant
consumed, the weight of the sample, and the water equivalent of the reagent.

Determination of Solubility by the Shake-Flask Method

The shake-flask method is a common and reliable technique for determining the equilibrium
solubility of a compound.[14][15][16][17]
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Preparation and Equilibration
Add an excess amount of the solid to the solvent
Shake the mixture at a constant temperature until equilibrium is reached
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Phase Sevparation

Separate the solid and liquid phases (e.qg., by centrifugation or filtration)
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Analysis and Calculation
Analyze the concentration of the solute in the supernatant
Determine the solubility
\- J

Click to download full resolution via product page
Workflow for the shake-flask solubility determination method.
Instrumentation and Materials:
e Shaking incubator or water bath.
o Centrifuge or filtration apparatus.

e Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis
spectrophotometer).

e Vials or flasks.
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e Solvent of interest (e.g., water, ethanol).
Procedure:

o Sample Preparation: Add an excess amount of sulfaclozine sodium monohydrate to a vial
containing a known volume of the desired solvent.

o Equilibration: Seal the vials and place them in a shaker at a constant temperature. Agitate
the samples for a sufficient period to ensure that equilibrium is reached (typically 24-48
hours).

» Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution by centrifugation or filtration.

e Analysis: Carefully remove an aliquot of the clear supernatant, dilute as necessary, and
determine the concentration of sulfaclozine using a suitable analytical method (e.g., HPLC-
uv).

» Calculation: The determined concentration represents the equilibrium solubility of the
compound in the specified solvent at that temperature.

Conclusion

This technical guide has provided a detailed overview of the key physicochemical properties of
sulfaclozine sodium monohydrate, including its chemical identity, physical characteristics, and
mechanism of action. The inclusion of representative experimental protocols and visual
workflows offers practical guidance for researchers and professionals working with this
compound. A thorough understanding of these properties is fundamental for the successful
development, formulation, and analysis of pharmaceutical products containing sulfaclozine
sodium monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1498937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

